Cas no 23578-35-0 (2,5-Hexanediamine,2,5-dimethyl-)

2,5-Hexanediamine,2,5-dimethyl- structure
23578-35-0 structure
Product Name:2,5-Hexanediamine,2,5-dimethyl-
CAS No:23578-35-0
MF:C8H20N2
MW:144.257802009583
CID:262829
PubChem ID:90189
Update Time:2025-04-19

2,5-Hexanediamine,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Hexanediamine,2,5-dimethyl-
    • 2,5-dimethyl-2,5-Hexanediamine
    • 2,5-DIMETHYLHEXANE-2,5-DIAMINE
    • 1,1,4,4-Tetramethyl-1,4-butanediamine
    • FT-0732545
    • DTXSID4066911
    • MFCD00008055
    • CHEMBL303882
    • GEO-03843
    • 2,5-diamino-2,5-dimethylhexane
    • Y2977LU59G
    • NS00027454
    • SCHEMBL58748
    • AKOS006282830
    • EINECS 245-749-6
    • 2,5-Hexanediamine, 2,5-dimethyl-
    • 1,1,4,4-Tetramethyl-1,4-diaminobutane
    • 23578-35-0
    • Inchi: 1S/C8H20N2/c1-7(2,9)5-6-8(3,4)10/h5-6,9-10H2,1-4H3
    • InChI Key: JWTVQZQPKHXGFM-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CCC(C)(C)N

Computed Properties

  • Exact Mass: 144.1628
  • Monoisotopic Mass: 144.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 91.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 0.8485
  • Melting Point: 52°C (estimate)
  • Boiling Point: 212.91°C (rough estimate)
  • Refractive Index: 1.4459
  • PSA: 52.04

2,5-Hexanediamine,2,5-dimethyl- Security Information

  • Hazardous Material transportation number:2735
  • HazardClass:8
  • PackingGroup:II

2,5-Hexanediamine,2,5-dimethyl- Related Literature

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